Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| Catalog No. | Product Name | CAS No. | Price |
|---|---|---|---|
| VC385509 | Cetirizine N-Oxide | 1076199-80-8 | Inquiry |
| VC385479 | Clemastine N-Oxide | 108825-05-4 | Inquiry |
| VC385517 | Cetirizine Related Compound | 108983-83-1 | Inquiry |
| VC385413 | Acemannan | 110042-95-0 | Inquiry |
| VC385521 | Bilastine Impurity 2 | 1181267-36-6 | Inquiry |
| VC385495 | 4-Chloro Benzhydrol (Meclozine EP Impurity B) | 119-56-2 | Inquiry |
| VC385489 | Chlorpheniramine N-Oxide 2HCl | 120244-82-8 | Inquiry |
| VC385465 | Cycloserine Diketopiperazine | 1204-99-5 | Inquiry |
| VC385503 | Cetirizine 3-Chloro Impurity | 1232460-31-9 | Inquiry |
| VC385519 | Cetirizine Impurity (4-Chlorobenzophenone) | 134-85-0 | Inquiry |
| VC385485 | Desisobutyryl Ciclesonide | 161115-59-9 | Inquiry |
| VC385513 | (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) | 163837-48-7 | Inquiry |
| VC385491 | Dexchlorpheniramine maleate | 2438-32-6 | Inquiry |
| VC385497 | (R)-Cetirizine N-Oxide DiHCl | 442863-80-1 | Inquiry |
| VC385421 | N-Desmethyl Azelastine | 47491-38-3 | Inquiry |
| VC385483 | Clemastine Fumarate Impurity C | 59767-24-7 | Inquiry |
| VC385481 | Clemastine Fumarate Impurity B | 61771-18-4 | Inquiry |
| VC385473 | (R,S)-4-Hydroxy Cyclophosphamide | 61903-30-8 | Inquiry |
| VC385477 | Clofedanol O-β-D-Glucuronide | 66171-85-5 | Inquiry |
| VC385463 | Geclosporin | 74436-00-3 | Inquiry |
| VC385499 | Cetirizine Methyl Ester | 83881-46-3 | Inquiry |
| VC385523 | Cetirizine methyl ester dihydrochloride | 83881-48-5 | Inquiry |
| VC385501 | Cetirizine diHCl | 83881-52-1 | Inquiry |
| VC385507 | Deschloro Cetirizine | 83881-53-2 | Inquiry |
| VC385493 | Dexchlorpheniramine Maleate EP Impurity A | 86-21-5 | Inquiry |
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